Collagen Synthesis: MAP vs. SAP
In a direct head-to-head study using monolayer human dermal fibroblast cultures, the magnesium salt of ascorbyl-2-phosphate (MAP) was found to be equivalent to ascorbic acid (AA) in stimulating collagen synthesis, whereas the sodium salt (SAP) required at least a tenfold greater concentration to produce the same effect . Solutions of MAP or SAP at 10 mM in PBS remained stable and retained the ability to stimulate collagen synthesis even after nine days in solution prior to testing, whereas AA was unstable at neutral pH .
| Evidence Dimension | Collagen synthesis stimulation potency in human dermal fibroblasts |
|---|---|
| Target Compound Data | MAP equipotent to ascorbic acid at equivalent molar concentrations |
| Comparator Or Baseline | Sodium ascorbyl-2-phosphate (SAP) requires ≥ 10-fold higher concentration to achieve the same collagen synthesis stimulation as AA |
| Quantified Difference | MAP is approximately 10-fold more potent than SAP for collagen synthesis stimulation |
| Conditions | Monolayer human dermal fibroblast cultures; 10 mM solutions in phosphate-buffered saline (PBS); collagen synthesis assay |
Why This Matters
For procurement, MAP delivers required collagen-stimulating efficacy at substantially lower active concentrations than SAP, enabling cost-optimised formulations with reduced excipient load.
- [1] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source
